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Compound of Interest
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Cat. No.: B8209730

Get Quote

An In-depth Exploration of the Mechanism and Therapeutic Promise of a Novel Innate Repair

Receptor Agonist

Introduction
ARA290, a synthetic 11-amino acid peptide derived from the structure of erythropoietin (EPO),

has emerged as a promising therapeutic candidate for a range of conditions characterized by

tissue injury and inflammation. Unlike its parent molecule, ARA290 is engineered to be non-

erythropoietic, thereby avoiding the risks associated with increased red blood cell production.

[1] Its tissue-protective effects are mediated through the selective activation of the innate repair

receptor (IRR), a heterodimer of the EPO receptor and the β-common receptor (CD131).[2][3]

This technical guide provides a comprehensive overview of the core scientific data,

experimental methodologies, and signaling pathways associated with the tissue-protective

effects of ARA290, intended for researchers, scientists, and drug development professionals.

Mechanism of Action: Targeting the Innate Repair
Receptor
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The therapeutic action of ARA290 is centered on its specific interaction with the IRR, which is

typically expressed in tissues under stress from injury or inflammation.[2][4] This targeted

activation initiates a cascade of intracellular signaling events that collectively promote tissue

protection and repair. The key mechanistic pillars of ARA290's action include potent anti-

inflammatory effects, cytoprotection, and the promotion of tissue regeneration, particularly in

the context of nerve injury.[1][2]

Upon binding to the IRR, ARA290 modulates several key signaling pathways:

Anti-Inflammatory Signaling: ARA290 activation of the IRR leads to the downregulation of

pro-inflammatory signaling pathways. This includes the suppression of nuclear factor-kappa

B (NF-κB) activation, a pivotal regulator of the inflammatory response.[5] Consequently, the

production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α),

interleukin-1 beta (IL-1β), and interleukin-6 (IL-6) is reduced.[3]

Cytoprotective Pathways: The peptide stimulates cell survival pathways, including the

PI3K/Akt and JAK-STAT signaling cascades.[4][6] Activation of these pathways helps to

prevent apoptosis (programmed cell death) in various cell types, including neural and

endothelial cells.[3]

Tissue Regeneration: ARA290 has demonstrated the ability to promote the regeneration of

small nerve fibers, a critical aspect of its therapeutic potential in neuropathic conditions.[2][4]

Signaling Pathways of ARA290
The intricate network of signaling pathways activated by ARA290 is central to its tissue-

protective effects. The following diagram illustrates the key molecular interactions following the

binding of ARA290 to the Innate Repair Receptor.
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Intervention
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Animal Acclimation
(Sprague-Dawley Rats)
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(von Frey, Acetone Test)
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Randomization into Groups
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(e.g., Cytokine mRNA levels)
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(e.g., Sarcoidosis with SFN symptoms)

Informed Consent
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Randomization
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Daily Subcutaneous Injection
(e.g., 4 mg ARA290 or Placebo for 28 days)

Follow-up Assessments
(e.g., at Day 28, Day 56)
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(Comparison of outcomes between groups)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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